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Compound of Interest

Compound Name: 3-(Chlorodifluoromethyl)pyridine
CAS No.: 76541-43-0
Cat. No.: B2841205

Get Quote

Technical Monograph: 3-

(Chlorodifluoromethyl)pyridine
Advanced Fluorine Motifs in Drug Discovery
Executive Summary

3-(Chlorodifluoromethyl)pyridine (CAS 76541-43-0) is a specialized fluorinated heterocyclic

building block. Distinguished by the chlorodifluoromethyl (

) moiety, it serves as a critical intermediate for introducing metabolically stable, lipophilic motifs
into pharmaceutical candidates. Unlike the chemically inert trifluoromethyl (

) group, the

functionality possesses a reactive C-Cl bond, enabling its use as a "lipophilic anchor” that can
be further functionalized into difluoromethyl ethers, amines, or bridges.
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Part 1: Chemical Identity & Physiochemical
Profile[1]

The precise identification of fluorinated pyridines is critical due to the existence of multiple
positional isomers (e.g., 2-, 3-, and 4-substituted variants) and degree of halogenation.

Core ldentifiers

Identifier Type Value Verification Status

3-
Chemical Name _ . Primary
(Chlorodifluoromethyl)pyridine

CAS Number 76541-43-0 Verified
Molecular Formula Stoichiometric
Molecular Weight 163.55 g/mol Calculated
MDL Number MFCD00234211 Database ID
SMILES FC(F)(Cl)clcnccecl Structural
InChl Key AKRKGTFBASUFRO- Standardized

UHFFFAOYSA-N

Physiochemical Properties

Data represents experimental values where available, otherwise predicted using chemically
distinct models.
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Property Value Relevance to Drug Design

Process parameter for

Boiling Point 160-165 °C (Est.) o
distillation
Density ~1.35 g/cm3 Handling/Solvent compatibility
) Moderate lipophilicity;
LogP (Predicted) 21-24 B
membrane permeability
H-Bond Donors 0 CNS penetration potential
H-Bond Acceptors 1 (Pyridine N) Receptor binding interaction
- ) Phase separation in aqueous
Specific Gravity >1.0

workups

Part 2: Synthetic Pathways & Manufacturing

The synthesis of 3-(chlorodifluoromethyl)pyridine typically avoids direct
chlorodifluoromethylation of the electron-deficient pyridine ring. Instead, it relies on functional
group interconversion (FGI) of alkyl or trichloromethyl precursors.

Industrial Route: Controlled Halogen Exchange (Swarts-
Type)

The most robust scalable method involves the partial fluorination of 3-(trichloromethyl)pyridine.
This reaction must be carefully controlled to prevent over-fluorination to the trifluoromethyl
analog.

Reaction Logic:
e Precursor: 3-Trichloromethylpyridine (obtained via radical chlorination of 3-picoline).
¢ Fluorination: Treatment with anhydrous

or metal fluorides (

).

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b2841205/docs?utm_src=pdf-body#3-chlorodifluoromethyl-pyridine-cas-number-and-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2841205?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Selectivity Control: Stoichiometry and temperature are tuned to stop at the difluoro-chloro
stage (

), preventing conversion to

Laboratory Route: Radical Chlorodifluoromethylation

For smaller scale or late-stage functionalization, radical decarboxylative methods using
photoredox catalysis are emerging.

Protocol:
o Reagents: Pyridine-3-boronic acid or similar radical acceptor.

e Source: Chlorodifluoroacetic anhydride or

e Catalyst: Ir(ppy)3 (Photoredox).
e Mechanism: Generation of

radical followed by addition to the heterocycle.

Synthesis Workflow Diagram

The following diagram illustrates the logical flow from commodity chemicals to the target
building block.
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Figure 1: Synthetic workflow distinguishing the target synthesis from common over-fluorinated
byproducts.

Part 3: Application in Medicinal Chemistry[5][6]

The 3-(chlorodifluoromethyl)pyridine moiety is not merely a passive structural element; it is
a functional bioisostere.

The Group as a Bioisostere
 Lipophilicity Modulation: The
group is significantly more lipophilic than a methyl group (
) or difluoromethyl group (
). Itincreases the
of the parent molecule, enhancing blood-brain barrier (BBB) penetration.

o Metabolic Stability: The

bonds protect the alpha-carbon from metabolic oxidation (P450 metabolism), extending the
half-life (

) of the drug.

» Reactivity vs. Stability: Unlike the inert

, the
bond in

remains susceptible to nucleophilic substitution or radical abstraction under specific
conditions, allowing it to act as a covalent warhead or a precursor for in situ cyclization.

Strategic Usage in SAR (Structure-Activity
Relationships)
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Researchers utilize this building block to explore the "Fluorine Scan" in lead optimization:
e Analog Generation: Replacing a

or
with
to probe steric bulk and electronic withdrawal effects.

e Bridge Formation: Using the chlorine atom as a leaving group to form difluoromethylene
bridges (

) connected to oxygen or nitrogen nucleophiles.

Mechanistic Diagram: Bioisosteric Utility

3-(Chlorodifluoromethyl)pyridine

Lipophilicity Tuning Metabolic Blockade Synthetic Handle
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Click to download full resolution via product page

Figure 2: Strategic utility of the chlorodifluoromethyl moiety in lead optimization.

Part 4: Handling, Safety, & Stability
Safety Profile

e Hazard Class: Irritant / Harmful.

e GHS Signal Word:WARNING.
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o H-Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes
serious eye irritation).

» Specific Risk: While the C-F bond is stable, the C-ClI bond can hydrolyze under strongly
basic/aqueous conditions at high temperatures, potentially releasing chloride ions and trace
fluoride over time.

Storage Protocol

o Atmosphere: Store under inert gas (Argon or Nitrogen) to prevent moisture ingress.
o Temperature: Refrigeration (2—8°C) is recommended to maintain long-term purity.

» Container: Teflon-lined caps are preferred to avoid any interaction with standard cap liners
over years of storage.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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